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Compound of Interest

Compound Name: SRT 1720 monohydrochloride

Cat. No.: B1662792

Essential Safety and Handling Guide for SRT 1720
Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling SRT 1720 monohydrochloride in a laboratory setting. Adherence
to these guidelines is critical for ensuring personal safety and maintaining the integrity of your
research. Given that the full toxicological profile of this compound may not be completely
understood, a cautious and proactive approach to safety is paramount.

Immediate Safety and Hazard Information

SRT 1720 monohydrochloride is a selective and potent activator of SIRT1.[1][2][3] While
specific hazard data is limited, it should be handled as a potentially hazardous substance. Key
immediate concerns include:

« [rritation: May cause skin and serious eye irritation.

» Unknown Toxicity: The full toxicological properties have not been thoroughly investigated.
Assume the compound could be harmful if inhaled, ingested, or absorbed through the skin.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling SRT 1720 monohydrochloride.

PPE Category

Recommended Equipment

Specifications

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection

Chemical-resistant gloves

Nitrile or other appropriate
material. Inspect gloves for
integrity before use and
change them frequently,
especially after direct contact

with the compound.

Body Protection

Laboratory coat

Fully buttoned to protect skin

and personal clothing.

Respiratory Protection

Not generally required for

small quantities

Use a certified chemical fume
hood to avoid generating dust
or aerosols. If a fume hood is
not available or if there is a risk
of aerosolization, a NIOSH-
approved respirator may be

necessary.

Operational Plan: Safe Handling and Storage

Designated Area: All handling of SRT 1720 monohydrochloride, including weighing and

solution preparation, should be conducted in a designated area, preferably within a certified

chemical fume hood to prevent inhalation of any dust particles.[4]

Weighing:

e Ensure the balance is inside a chemical fume hood or a ventilated balance enclosure.

o Handle the solid compound carefully to avoid creating dust.

o Use appropriate tools (e.g., spatulas) to transfer the powder.
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Solution Preparation:

o Slowly add the solvent to the vial containing the SRT 1720 monohydrochloride powder to
prevent splashing.[4]

o Consult the solubility data to prepare solutions of the desired concentration.

Solvent Solubility Source(s)

DMSO 10 mg/mL [1]

DMF 1 mg/mL [1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
Storage:

» Store the solid compound at -20°C.

o Store stock solutions at -20°C or -80°C for long-term stability.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
Skin Contact amounts of water for at least 15 minutes.

Remove contaminated clothing.[5]

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ) ) )

the eyelids open.[5][6] Seek immediate medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[5]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Alert others in the area. Wearing appropriate
PPE, cover the spill with an absorbent material
_ (e.g., vermiculite, sand).[4] Carefully scoop the
Small Spills o
material into a sealed, labeled hazardous waste
container. Clean the spill area with a suitable

solvent followed by soap and water.

) Evacuate the area immediately. Alert your
Large Spills o
institution's emergency response team.[4]

Disposal Plan

All waste contaminated with SRT 1720 monohydrochloride must be treated as hazardous
chemical waste.

e Solid Waste: Collect all solid waste (e.g., contaminated gloves, pipette tips, vials) in a
designated, sealed, and clearly labeled hazardous waste container.[4]

e Liquid Waste: Collect all liquid waste containing SRT 1720 monohydrochloride in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless compatibility has been confirmed.[4]
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o Disposal: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste.

Workflow and Signaling Pathway Diagrams
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Caption: Workflow for Safe Handling of SRT 1720 Monohydrochloride.
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Caption: Simplified Signaling Pathway of SRT 1720 via SIRT1 Activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling SRT 1720
monohydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662792#personal-protective-equipment-for-
handling-srt-1720-monohydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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